Cas no 1805370-56-2 (2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine)
2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity and selectivity in synthetic applications. The presence of bromine at the 2-position enhances its utility as an intermediate in cross-coupling reactions, while the difluoromethyl group contributes to improved metabolic stability in pharmaceutical contexts. The hydroxyl and methoxy functional groups at the 5- and 6-positions provide additional sites for further functionalization, making this compound a versatile building block in medicinal chemistry and agrochemical research. Its well-defined structure ensures consistent performance in nucleophilic substitutions and metal-catalyzed transformations, supporting the development of novel bioactive molecules.
1805370-56-2 structure
Product Name:2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine
CAS No:1805370-56-2
MF:C7H6BrF2NO2
MW:254.028848171234
CID:4800822
Update Time:2025-06-08
2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine
-
- Inchi: 1S/C7H6BrF2NO2/c1-13-7-4(12)2-3(6(9)10)5(8)11-7/h2,6,12H,1H3
- InChI Key: KVMXTNDSAUBVRV-UHFFFAOYSA-N
- SMILES: BrC1=C(C(F)F)C=C(C(=N1)OC)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 173
- XLogP3: 2.4
- Topological Polar Surface Area: 42.4
2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024006792-500mg |
2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine |
1805370-56-2 | 97% | 500mg |
$1,019.20 | 2022-04-01 | |
| Alichem | A024006792-1g |
2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine |
1805370-56-2 | 97% | 1g |
$1,747.20 | 2022-04-01 |
2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
1805370-56-2 (2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk